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Compound of Interest

Compound Name: Clivarin

Cat. No.: B7824994 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of pharmaceutical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Clivarin, a trade name for the

low molecular weight heparin (LMWH), reviparin sodium. Adherence to these guidelines is

critical for minimizing occupational exposure and ensuring the integrity of research activities.

While a specific Safety Data Sheet (SDS) for reviparin sodium (Clivarin) is not readily available

in the public domain, the following guidance is based on information for structurally and

functionally similar LMWHs, such as enoxaparin sodium and dalteparin sodium, as well as

general best practices for handling anticoagulants in a laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary measure to prevent exposure to Clivarin. The

required PPE may vary based on the specific laboratory procedure and the physical form of the

compound being handled (e.g., powder or solution).
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PPE Category Item Specifications

Hand Protection Disposable Nitrile Gloves

Two pairs of powder-free nitrile

gloves are recommended,

especially when handling

concentrated solutions or the

pure compound. Change

gloves immediately if they

become contaminated, torn, or

punctured.[1][2][3]

Body Protection Laboratory Coat

A clean, buttoned laboratory

coat must be worn to protect

skin and personal clothing

from contamination. For

procedures with a higher risk

of splashes, a fluid-resistant

gown is recommended.[1][2]

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect the

eyes from splashes. A face

shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashing.[1]

[2][4][5]

Respiratory Protection N95 Respirator (or higher)

Required when handling the

powdered form of the

compound to prevent

inhalation of airborne particles.

A risk assessment should be

conducted to determine if a

higher level of respiratory

protection is needed.
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A systematic workflow is crucial to minimize the risk of exposure and contamination when

handling Clivarin in a laboratory setting.

All manipulations of Clivarin, especially in its powdered form, should be conducted in a

designated area, such as a chemical fume hood or a biological safety cabinet, to minimize

inhalation exposure.

Area Preparation: Before starting, ensure the work area is clean and decontaminated. All

necessary equipment and reagents should be placed within the containment area.

Donning PPE: Put on all required PPE in the correct order: laboratory coat, inner gloves,

outer gloves, and eye/face protection. If working with powder, a respirator should be donned

before handling the material.

Compound Handling:

Weighing (Powder): If working with the powdered form, carefully weigh the required

amount in a chemical fume hood to avoid generating dust. Use appropriate tools to handle

the powder and minimize static.

Reconstitution (Solution): When preparing a solution, add the diluent slowly to the powder

to avoid splashing. Ensure the container is securely capped before mixing.

Post-Handling Decontamination: After handling, decontaminate all surfaces and equipment

that may have come into contact with Clivarin.

Doffing PPE: Remove PPE in a manner that prevents self-contamination. The outer gloves

should be removed first, followed by the laboratory coat and then the inner gloves. Dispose

of all contaminated PPE in the designated waste stream.

The following diagram illustrates a typical workflow for preparing a plasma sample for an anti-

Factor Xa assay, a common laboratory test for LMWHs.[6][7]
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Sample Collection & Preparation

Assay Procedure

Collect blood sample in a
3.2% sodium citrate tube

Gently invert the tube
5-6 times to mix

Centrifuge at >2500 x g
for 10 minutes

Carefully remove platelet-poor
plasma using a plastic pipette

Double-centrifuge the plasma
to ensure it is platelet-free

Aliquot plasma into
plastic tubes

Freeze plasma samples
at -20°C

Thaw plasma sample

Incubate plasma with
excess Factor Xa

Prepare assay reagents
(Factor Xa, chromogenic substrate)

Add chromogenic substrate Read absorbance on a
spectrophotometer

Analyze data and
calculate Anti-Xa activity

Click to download full resolution via product page

Workflow for Anti-Factor Xa Assay Sample Preparation.

Mechanism of Action: Anticoagulation Signaling
Pathway
Clivarin, as a low molecular weight heparin, exerts its anticoagulant effect primarily through the

potentiation of antithrombin III (ATIII). This diagram illustrates the key interactions in the

coagulation cascade.
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Coagulation Cascade

Inhibition by Clivarin
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Mechanism of action of Clivarin in the coagulation cascade.

Disposal Plan
Proper disposal of Clivarin and all associated contaminated materials is essential to prevent

environmental contamination and accidental exposure.[8][9] All pharmaceutical waste must be

managed in accordance with local, state, and federal regulations.[8][9][10][11]
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Waste Type Disposal Container Disposal Procedure

Unused/Expired Clivarin

Black Pharmaceutical Waste

Container (for hazardous

pharmaceutical waste) or as

designated by your institution.

[11]

Segregate from other chemical

waste streams. The container

should be clearly labeled as

"Hazardous Pharmaceutical

Waste" or as per institutional

guidelines. Arrange for pickup

and disposal by a certified

hazardous waste management

company.[8][12]

Contaminated Sharps

Puncture-resistant, leak-proof

sharps container labeled with

the biohazard symbol and

"Chemotherapy Waste" or

"Pharmaceutical Waste".

Includes needles, syringes,

and glass vials that have come

into contact with Clivarin. Do

not recap needles. Once the

container is full, it should be

sealed and disposed of

through a licensed medical

waste disposal service.[8]

Contaminated PPE

Yellow or other designated

cytotoxic/pharmaceutical waste

bin with a biohazard symbol.

Includes gloves, gowns, and

other disposable items

contaminated with Clivarin.

These items should be placed

in a leak-proof bag or

container and disposed of as

pharmaceutical or

biohazardous waste, following

institutional protocols.

Liquid Waste
Designated hazardous

chemical waste container.

Do not dispose of liquid waste

containing Clivarin down the

drain. Collect it in a sealed,

clearly labeled container and

manage it as hazardous

chemical waste.[11]

Empty Containers Normal laboratory glass or

plastic recycling/waste, after

Vials that are considered

"RCRA empty" (i.e., all
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proper decontamination. contents have been removed

by normal means) should be

triple-rinsed. The rinsate must

be collected and disposed of

as hazardous liquid waste.

After rinsing, the container can

be disposed of in the

appropriate laboratory waste

stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7824994#personal-protective-equipment-for-
handling-clivarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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